Cas no 65808-86-8 (Butanedioic acid, isothiocyanato-, diethyl ester, (R)-)

• Product Name: Butanedioic acid, isothiocyanato-, diethyl ester, (R)-
• CAS No: 65808-86-8
• MF: C₉H₁₃NO₄S
• MW: 231.26882147789
• CID: 1693694
• PubChem ID: 71375359
• Update Time: 2025-04-21

Butanedioic acid, isothiocyanato-, diethyl ester, (R)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, isothiocyanato-, diethyl ester, (R)-
• diethyl (2R)-2-isothiocyanatobutanedioate
• 65808-86-8
• DTXSID20798098
• Diethyl N-(sulfanylidenemethylidene)-D-aspartate

• Inchi： 1S/C9H13NO4S/c1-3-13-8(11)5-7(10-6-15)9(12)14-4-2/h7H,3-5H2,1-2H3/t7-/m1/s1
• InChI Key： QXDWIJBRASJSJQ-SSDOTTSWSA-N
• SMILES： S=C=N[C@@H](C(=O)OCC)CC(=O)OCC

Computed Properties

• Exact Mass: 231.05659
• Monoisotopic Mass: 231.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 97Ų

Experimental Properties

• PSA: 64.96